5-amino-6-(dimethylamino)-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-amino-6-(dimethylamino)-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C9H12N4O/c1-13(2)8-4-7-6(3-5(8)10)11-9(14)12-7/h3-4H,10H2,1-2H3,(H2,11,12,14)
• InChI Key: NWDYHBKGWDUCBP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1N)NC(=O)N2
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol

Description

5-amino-6-(dimethylamino)-1,3-dihydro-2H-benzimidazol-2-one, commonly referred to as DMB, is a heterocyclic compound widely used in scientific research, particularly in the fields of chemistry, biochemistry, and pharmacology. It is a key component in the synthesis of many compounds and is used in a variety of laboratory experiments.

Scientific Research Applications

Specific Scientific Field

This application falls under the field of Medicinal Chemistry .

Summary of the Application

The compound is used in the synthesis of antidepressant molecules through metal-catalyzed procedures. Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.

Methods of Application or Experimental Procedures

The synthesis of antidepressant molecules involves different transition metals, including iron, nickel, ruthenium, and others, serving as catalysts in the synthesis of antidepressants.

Results or Outcomes

Depression affects roughly 280 million people worldwide. Antidepressants have shown effectiveness in alleviating symptoms and enhancing the quality of life for individuals with moderate to severe depression. Approximately 50–60% of people with depression experience substantial improvement when using these medications.

2. Application in MR1 Ligand Precursor Synthesis

Specific Scientific Field

This application falls under the field of Immunology .

Summary of the Application

The compound is used in the synthesis, stabilization, and characterization of the MR1 ligand precursor 5-amino-6-D-ribitylaminouracil (5-A-RU).

Methods of Application or Experimental Procedures

The synthesis of the MR1 ligand precursor involves the formation of a Schiff base.

Results or Outcomes

The synthesized MR1 ligand precursor has been used in protocols for the stimulation of human MAIT cells and production of both human and mouse MR1 tetramers for MAIT cell identification.

3. Application in the Synthesis of Duloxetine

Specific Scientific Field

This application falls under the field of Pharmaceutical Chemistry .

Summary of the Application

The compound is used in the synthesis of Duloxetine , an antidepressant medication. Duloxetine is a serotonin-norepinephrine reuptake inhibitor (SNRI) used to treat major depressive disorder, generalized anxiety disorder, fibromyalgia, and neuropathic pain.

Methods of Application or Experimental Procedures

The synthesis of Duloxetine involves the use of Ir-catalyzed asymmetric conversion. The Boc-protected Duloxetine is obtained by Boc-protection of R-7, followed by Mitsunobu coupling.

Results or Outcomes

Duloxetine has shown effectiveness in alleviating symptoms and enhancing the quality of life for individuals with moderate to severe depression.

4. Application in the Synthesis of Pyrimido[4,5-d]pyrimidines

Specific Scientific Field

This application falls under the field of Organic Chemistry .

Summary of the Application

The compound is used in the synthesis of Pyrimido[4,5-d]pyrimidines , a class of heterocyclic compounds.

Methods of Application or Experimental Procedures

The synthesis of Pyrimido[4,5-d]pyrimidines involves diazotization conditions of the analogs 77 with sodium nitrite in acetic acid through the cleavage of the N–N bond.

Results or Outcomes

The respective Pyrimido[4,5-d]pyrimidine 229 was obtained in a 38% yield.